Cas no 89418-15-5 (6-methyl-5H,8H-1,2,4triazolo4,3-bpyridazin-8-one)

• Product Name: 6-methyl-5H,8H-1,2,4triazolo4,3-bpyridazin-8-one
• CAS No: 89418-15-5
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 878935
• Update Time: 2025-06-27

6-methyl-5H,8H-1,2,4triazolo4,3-bpyridazin-8-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl[1,2,4]triazolo[4,3-b]pyridazin-8-ol
• 6-Methyl-[1,2,4]triazolo[4,3-b]pyridazin-8-ol
• 8-Hydroxy-6-methyl-s-triazolo[4,3-b]pyridazine
• 6-Methyl-1,2,4-triazolo(4,3-b)pyridazin-8-ol
• 1,2,4-Triazolo(4,3-b)pyridazin-8-ol, 6-methyl-
• 1,2,4-Triazolo[4,3-b]pyridazin-8-ol,6-methyl-
• 6-Methyl-1,2,4-triazolo[4,3-b]pyridazin-8-ol
• Maybridge1_004929
• HMS555I01
• PQKCWHQSKRXSPN-UHFFFAOYSA-N
• HMS1749D05
• OR0661
• STL378549
• S
• 6-methyl-5H,8H-1,2,4triazolo4,3-bpyridazin-8-one

• Inchi： 1S/C6H6N4O/c1-4-2-5(11)6-8-7-3-10(6)9-4/h2-3,9H,1H3
• InChI Key： VVQUAWREPHCLDH-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN2C=NN=C21
• BRN： 0514470

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 225
• Topological Polar Surface Area: 59.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 6-methyl-5H,8H-1,2,4triazolo4,3-bpyridazin-8-one

Introduction to 6-Methyl-5H,8H-1,2,4-Triazolo[4,3-b]Pyridazin-8-One (CAS No. 89418-15-5)

6-Methyl-5H,8H-1,2,4-triazolo[4,3-b]pyridazin-8-one (CAS No. 89418-15-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-methyl-5H,8H-1,2,4-triazolo[4,3-b]pyridazin-8-one make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 6-methyl-5H,8H-1,2,4-triazolo[4,3-b]pyridazin-8-one consists of a triazolopyridazine core with a methyl group at the 6-position. This specific substitution pattern contributes to the compound's stability and reactivity, making it suitable for a wide range of synthetic transformations and biological evaluations. The triazolopyridazine scaffold is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of 6-methyl-5H,8H-1,2,4-triazolo[4,3-b]pyridazin-8-one in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays demonstrated that 6-methyl-5H,8H-1,2,4-triazolo[4,3-b]pyridazin-8-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that the compound could be a valuable lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 6-methyl-5H,8H-1,2,4-triazolo[4,3-b]pyridazin-8-one has also been investigated for its potential as an anticancer agent. Studies conducted by a team of researchers at the National Cancer Institute have shown that this compound selectively inhibits the growth of several cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell proliferation and survival. These results indicate that 6-methyl-5H,8H-1,2,4-triazolo[4,3-b]pyridazin-8-one could be further developed as a novel anticancer therapeutic.

The pharmacokinetic properties of 6-methyl-5H,8H-1,2,4-triazolo[4,3-b]pyridazin-8-one have also been studied in detail. Preclinical data from animal models have shown that the compound has favorable absorption and distribution profiles. It exhibits good oral bioavailability and a reasonable half-life in plasma, which are important considerations for drug development. Furthermore, preliminary toxicity studies have indicated that 6-methyl-5H,8H-1,2,4-triazolo[4,3-b]pyridazin-8-one is well-tolerated at therapeutic doses.

The synthetic accessibility of 6-methyl-5H,8H-1,2,4-triazolo[4,3-b]pyridazin-8-one is another factor that contributes to its appeal as a drug candidate. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale. One notable method involves the condensation of 6-methylpyridazine with hydrazine followed by cyclization under appropriate conditions. The modular nature of this synthesis allows for easy modification of the triazolopyridazine core to generate analogs with enhanced biological activities or improved pharmacological properties.

In conclusion, 6-methyl-5H,8H-1,2,4-triazolo[4，3-b]pyridazin - 8 - one (CAS No . 89418 - 15 - 5)is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for optimizing its properties and expanding its utility in treating various diseases.